Cas no 35535-43-4 (3-Hydroxybutyl glucosinolate)
3-Hydroxybutyl glucosinolate structure
Product Name:3-Hydroxybutyl glucosinolate
CAS No:35535-43-4
MF:C11H21NO10S2
MW:391.415141820908
CID:2016480
Update Time:2025-04-21
3-Hydroxybutyl glucosinolate Chemical and Physical Properties
Names and Identifiers
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- 3-Hydroxybutyl glucosinolate
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- Inchi: 1S/C11H21NO10S2/c1-5(14)2-3-7(12-22-24(18,19)20)23-11-10(17)9(16)8(15)6(4-13)21-11/h5-6,8-11,13-17H,2-4H2,1H3,(H,18,19,20)/b12-7+
- InChI Key: ILTFVMUFIPWFNK-KPKJPENVSA-N
- SMILES: CC(CC/C(=N\OS(=O)(=O)O)/SC1C(O)C(O)C(O)C(CO)O1)O
Computed Properties
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 24
- XLogP3: -2.546
3-Hydroxybutyl glucosinolate Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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